Cas no 2138297-84-2 ((5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine)

• Product Name: (5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine
• CAS No: 2138297-84-2
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• CID: 5814447
• PubChem ID: 165460332
• Update Time: 2025-05-26

(5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5,6,7-trifluoro-2-methoxyquinolin-3-yl)methanamine
• EN300-734805
• 2138297-84-2
• (5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine

• Inchi： 1S/C11H9F3N2O/c1-17-11-5(4-15)2-6-8(16-11)3-7(12)10(14)9(6)13/h2-3H,4,15H2,1H3
• InChI Key： WHGDQLKZYNUQMX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2C1=CC(CN)=C(N=2)OC)F)F

Computed Properties

• Exact Mass: 242.06669740g/mol
• Monoisotopic Mass: 242.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on (5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine

Comprehensive Analysis of (5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine (CAS No. 2138297-84-2): Properties, Applications, and Research Insights

The compound (5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine (CAS No. 2138297-84-2) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique trifluoro-methoxyquinoline backbone, this molecule exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in modulating protein-protein interactions.

Recent studies highlight the growing demand for fluorinated heterocycles like 2138297-84-2 due to their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. The strategic placement of fluorine atoms at the 5,6,7-positions of the quinoline ring significantly influences the compound's electronic properties, a feature exploited in rational drug design. This aligns with current trends in precision medicine where researchers search for "fluorine in drug design benefits" or "quinoline-based therapeutics 2024" to optimize pharmacokinetic profiles.

Synthetic approaches to (5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine typically involve multi-step sequences starting from commercially available trifluorinated precursors. The methanamine side chain at position 3 allows for diverse derivatization, addressing frequent search queries like "how to modify quinoline amines" or "quinoline-3-ylmethanamine applications". Advanced characterization techniques including NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry are essential for quality control, reflecting industry standards for pharmaceutical intermediates.

In material science, the π-conjugated system of this compound shows promise for organic electronic devices, responding to growing interest in "fluorinated organic semiconductors". The methoxy group at position 2 and trifluoro pattern create unique dipole moments that influence charge transport properties, making it relevant for searches about "quinoline derivatives for OLEDs". These applications position CAS 2138297-84-2 at the intersection of medicinal chemistry and advanced materials research.

Ongoing investigations explore the compound's potential in addressing age-related diseases, with particular attention to its ability to cross the blood-brain barrier - a hot topic in neuropharmacology searches. The structural similarity to known bioactive quinoline frameworks drives queries like "quinoline drugs for neurodegeneration". However, researchers emphasize the need for thorough ADMET profiling to evaluate its therapeutic potential fully.

From a commercial perspective, 2138297-84-2 represents a high-value specialty chemical with limited but growing availability. Suppliers increasingly highlight its custom synthesis options to meet demand from both academic and industrial researchers investigating "novel fluorinated building blocks". Proper handling requires standard laboratory precautions, though it doesn't fall under restricted substance categories.

The environmental fate of such persistent fluorinated compounds remains an active research area, addressing concerns reflected in searches for "biodegradable fluorochemicals". Recent advances in green chemistry approaches aim to optimize the synthesis of (5,6,7-Trifluoro-2-methoxyquinolin-3-yl)methanamine while minimizing ecological impact, responding to industry demands for sustainable practices.

As the scientific community continues to explore structure-activity relationships of fluorinated quinolines, CAS 2138297-84-2 serves as a valuable reference compound. Its unique three-fluorine motif provides insights into electronic effects that influence both biological activity and material properties, making it a subject of ongoing patent applications and research publications worldwide.